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Compound of Interest

Compound Name: 3-Amino-2-methylbenzamide

Cat. No.: B1284377

Disclaimer: Specific safety and toxicological data for 3-Amino-2-methylbenzamide (CAS No.
Not Readily Available) is not available in public databases. This guide provides a detailed
safety and handling overview for the isomeric compound, 2-Amino-3-methylbenzamide (CAS
No. 1885-32-1), which possesses a similar chemical structure. Researchers and drug
development professionals should treat this information as a surrogate guide and handle 3-
Amino-2-methylbenzamide with extreme caution, assuming it may have similar or greater
hazards until specific data becomes available.

This technical whitepaper serves as an in-depth resource for researchers, scientists, and drug
development professionals on the safety and handling precautions for 2-Amino-3-
methylbenzamide. The information provided is collated from available safety data sheets and
chemical databases to ensure a comprehensive understanding of the potential hazards and the
necessary mitigation strategies.

Hazard Identification and Classification

2-Amino-3-methylbenzamide is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to acute toxicity, skin and eye irritation, and potential respiratory irritation.[1][2]

Table 1: GHS Classification for 2-Amino-3-methylbenzamide
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation

GHS Label Elements:

e Pictogram:

o Exclamation Mark (GHSO07)

 Signal Word:Warning[1]

e Hazard Statements:

o

H302: Harmful if swallowed.[1]

o

H315: Causes skin irritation.[1]

[¢]

H319: Causes serious eye irritation.[1]

[¢]

H335: May cause respiratory irritation.[1]
e Precautionary Statements:
o Prevention: P261, P264, P270, P271, P280[1]

o Response: P301+P317, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330,
P332+P317, P337+P317, P362+P364[1]

o Storage: P403+P233, P405[1]
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o Disposal: P501[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Table 2: Physical and Chemical Properties of 2-Amino-3-methylbenzamide

Property Value

Molecular Formula CsH10N20

Molecular Weight 150.18 g/mol

Appearance Off-white to light yellow solid
Melting Point 149 °C

Boiling Point 264.5 + 28.0 °C (Predicted)
Density 1.185 + 0.06 g/cm? (Predicted)
pKa 15.88 + 0.50 (Predicted)

Toxicological Information

Detailed toxicological studies for 2-Amino-3-methylbenzamide are limited. The available data
indicates that the primary routes of concern are oral ingestion, skin contact, and eye contact.

Table 3: Summary of Toxicological Data for 2-Amino-3-methylbenzamide
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Endpoint

Result

Classification

Acute Toxicity (Oral)

Data not available

Harmful if swallowed (Category
4)[1][2]

Skin Irritation/Corrosion

Data not available

Causes skin irritation
(Category 2)[1][2]

Eye Damage/Irritation

Data not available

Causes serious eye irritation
(Category 2A)[1][2]

Respiratory or Skin

Sensitization

May cause respiratory

irritation.

Specific Target Organ Toxicity -
Single Exposure (Category 3)
[2]

Germ Cell Mutagenicity

No data available

Not classifiable

Carcinogenicity

No data available

Not classifiable

Reproductive Toxicity

No data available

Not classifiable

Experimental Protocols and Handling Procedures

Due to the hazardous nature of 2-Amino-3-methylbenzamide, strict adherence to safety
protocols is mandatory. The following sections outline the recommended procedures for
handling this compound in a laboratory setting.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[2]

e Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[2]

¢ Skin Protection:
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o Wear a lab coat and ensure it is fully buttoned.

o Use chemically resistant gloves (e.g., nitrile) and inspect them for any signs of degradation
before use.[2]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate particulate filter is recommended.

General Handling Workflow

The following diagram illustrates a standard workflow for handling potentially hazardous
chemical compounds like 2-Amino-3-methylbenzamide.
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Standard Laboratory Chemical Handling Workflow
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First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[2]

If on Skin: Wash with soap and water. If skin irritation occurs, get medical advice/attention.[2]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a POISON CENTER or doctor/physician if you feel unwell.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]

The following decision tree provides a logical workflow for responding to a chemical exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 3-Amino-2-
methylbenzamide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284377#safety-and-handling-precautions-for-3-
amino-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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